N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide

Specification

• Molecular Formula: C15H10FN3OS
• Molecular Weight: 299.3 g/mol
• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C15H10FN3OS/c16-12-5-3-10(4-6-12)13-9-21-15(18-13)19-14(20)11-2-1-7-17-8-11/h1-9H,(H,18,19,20)
• Standard InChI Key: CKYYJTFNFCOQCW-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F

Introduction

Potential Biological Activities

Thiazole derivatives have been explored for various biological activities, including antimalarial, anticancer, and antibacterial properties. The presence of a fluorophenyl group and a pyridine ring in these compounds can enhance their pharmacological profiles by influencing their solubility, stability, and interaction with biological targets.

Research Findings

While specific research findings on N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide are not available, studies on similar thiazole derivatives provide insights into their potential applications:

• Antimalarial Activity: Thiazole analogs have shown promising antimalarial activity, with modifications to the N-aryl amide group linked to the thiazole ring being crucial for potency.

• Anticancer Potential: Thiazole derivatives have been investigated as inhibitors of Pin1, a peptidyl prolyl cis-trans isomerase involved in cancer progression.

• Leishmanicidal Activity: Hybrid phthalimido-thiazoles have demonstrated activity against Leishmania parasites.

Data Tables

Given the lack of specific data on N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridine-3-carboxamide, the following table summarizes the properties of a similar compound:

Compound	Molecular Formula	Molecular Weight (g/mol)
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]pyridine-2-carboxamide	C15H10FN3OS	299.3